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Compound of Interest

Compound Name:
Asp-Tyr(SO3H)-Met-Gly-Trp-Met-

Asp-Phe-NH2

Cat. No.: B12061907

Get Quote

Executive Summary
The octapeptide Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2, commonly known as

Sulfated Cholecystokinin-8 (CCK-8S), represents the primary biologically active fragment of

cholecystokinin in the central nervous system. Its structural integrity is defined by three critical

features: the O-sulfation of Tyrosine-2, the C-terminal amidation, and the presence of two

oxidation-prone Methionine residues.

This guide addresses the specific challenges in synthesizing, purifying, and characterizing

CCK-8S. Unlike standard peptides, the acid-labile nature of the sulfate group (

) necessitates deviations from standard Fmoc-SPPS protocols, while the hydrophobicity of the
C-terminus requires tailored chromatographic strategies.
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The sequence H-Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2 dictates a unique

amphiphilic profile.

N-Terminal Domain (Asp1-Tyr2): Highly acidic and hydrophilic. The sulfate group on Tyr2

adds significant negative charge density, critical for CCK1 receptor (CCK-A) selectivity.

Core Linker (Met3-Gly4-Trp5): The Glycine acts as a flexible hinge, allowing the peptide to

adopt a bioactive turn conformation. Trp5 is essential for hydrophobic pocket binding.

C-Terminal Domain (Met6-Asp7-Phe8-NH2): The amide cap (-NH2) prevents

carboxypeptidase degradation and mimics the native protein terminus.

Quantitative Data Profile
Property Value / Characteristic Technical Implication

Formula
Includes labile sulfate & 2

thioethers.

Monoisotopic Mass 1142.35 Da
Target mass for MS

deconvolution.

Net Charge (pH 7) -3 (approx)
2 Asp (-), 1 Tyr-SO3 (-), N-term

(+).

Isoelectric Point ~3.6

Highly acidic; soluble in basic

buffers (

).

Instability Index High (Met oxidation)
Requires reducing agents

(DTT) during storage.

UV Extinction Dominated by Trp and Tyr.

Synthesis Strategy: The "Sulfate Survival" Protocol
Standard Fmoc-SPPS utilizes 95% Trifluoroacetic Acid (TFA) for cleavage.[1] This destroys the

tyrosine sulfate group, hydrolyzing it back to Tyr. To synthesize CCK-8S successfully, one of

two expert protocols must be employed.
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Method A: The Ammonium Iodide Trap (Recommended)
This method allows the use of pre-sulfated building blocks (Fmoc-Tyr(SO3Na)-OH) by

modifying the cleavage cocktail to suppress acidolysis.

Step-by-Step Protocol:

Resin Selection: Use Rink Amide MBHA resin (0.3–0.5 mmol/g loading) to generate the C-

terminal amide.

Coupling: Standard HBTU/DIPEA activation.

Critical Step: Couple Fmoc-Tyr(SO3Na)-OH using a reduced activation time (20 min) to

prevent elimination.

Modified Cleavage Cocktail:

Prepare cocktail: 90% TFA / 5% DMS (Dimethyl sulfide) / 5%

(Ammonium Iodide).

Mechanism:[2]

and DMS act as synergistic scavengers that protect the

-sulfate ester from acid hydrolysis.

Temperature: Perform cleavage at 0°C (ice bath) for 60 minutes, then permit to warm to

RT for only 15 minutes.

Precipitation: Immediate precipitation in cold diethyl ether.

Method B: Post-Synthetic Sulfation
Synthesize the non-sulfated precursor (CCK-8) and sulfate it in solution.

Reagent:

complex or Chlorosulfonic acid.
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Risk: This is non-selective and may sulfate the Threonine (if present in analogs) or over-

sulfate. Method A is generally preferred for high purity.

Analytical Characterization Workflow
HPLC Method Development
The peptide contains two Methionines (hydrophobic) and a Tryptophan (hydrophobic), but the

N-terminus is very polar.

Column: C18 Reverse Phase (e.g., Phenomenex Jupiter or Waters XBridge), 300Å pore

size.

Mobile Phase A: 0.1% TFA in Water (keeps Asp protonated for retention).

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: Shallow gradient required. 20% B to 50% B over 30 minutes.

Note: If the sulfate group is lost, the retention time will shift significantly (the non-sulfated

analog is more hydrophobic/retained longer on RP-HPLC).

Mass Spectrometry (MS) Analysis
Detecting the intact sulfate requires "soft" conditions to avoid in-source fragmentation.

Ionization: ESI (Electrospray Ionization) in Negative Mode is superior.

Reason: The sulfate group (

) is already negatively charged. Positive mode often leads to prompt neutral loss of

(-80 Da).

Diagnostic Signals:

[M-H]⁻: 1141.35 Da (Intact parent).

Fragment 1061.35 Da: Loss of
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(80 Da). If this is the dominant peak, lower the cone voltage.

Stability & Storage (The "Met" Problem)
CCK-8S is prone to oxidation (

, +16 Da).

Storage: Lyophilized powder at -20°C.

Reconstitution: Use degassed buffers. Add 0.1% DTT (Dithiothreitol) if the assay permits, to

keep Methionines reduced.

Biological Interface & SAR Visualization
The structure-activity relationship (SAR) of CCK-8S is defined by its receptor selectivity. The

sulfated tyrosine is the "key" that fits the CCK1 receptor "lock."

SAR Logic Flow

CCK-8S Sequence
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Trp/Phe Residues

CCK1 Receptor
(High Affinity)

Critical Binding Determinant
(>500x selectivity vs non-sulfated)

CCK2 Receptor
(Moderate Affinity)

Non-essential

Proteolytic Stability

Binding Affinity

Hydrophobic Pocket Interaction

Hydrophobic Pocket Interaction
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Figure 1: Structure-Activity Relationship (SAR) mapping of CCK-8S. The red path highlights the

critical role of sulfation for CCK1 selectivity.
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Experimental Workflow Diagram

Synthesis Initiation
Rink Amide Resin

SPPS Cycles
(Fmoc-AA-OH + HBTU)
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Couple Fmoc-Tyr(SO3Na)-OH

Cycle 7

Cleavage Cocktail
90% TFA / 5% DMS / 5% NH4I

(0°C, 60 min)

CompleteCycle 8 (Asp)

QC: Mass Spec (ESI-)
Check for -80Da loss

QC: HPLC (C18)
Check for Met-Oxidation (+16Da)

Pass

Lyophilization & Storage
(-20°C, Argon)

Purity >95%

Click to download full resolution via product page

Figure 2: Optimized Synthesis and QC Workflow for Sulfated CCK-8, emphasizing the modified

cleavage cocktail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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